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Compound of Interest

13-Ox0-6(2),9(Z)-octadecadienoic
Compound Name: o
aci

Cat. No.: B15624218

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
biological significance, and experimental considerations for 13-0x0-6(Z),9(Z)-octadecadienoic
acid and its more extensively studied isomer, 13-0x0-9(Z),11(E)-octadecadienoic acid. This
document is intended to serve as a valuable resource for researchers investigating the
therapeutic potential of these oxidized fatty acids.

Commercial Availability and Physicochemical
Properties

While both isomers of 13-oxo-octadecadienoic acid are available for research purposes, their
market presence differs significantly. The 9(Z),11(E) isomer is more readily accessible from a
wider range of chemical suppliers, suggesting a greater historical and ongoing research
interest. The 6(Z),9(Z) isomer, while commercially available, is offered by a more select group
of specialized lipid suppliers.

Below is a summary of the key physicochemical properties and commercial availability of both
isomers.
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octadecadienoic acid octadecadienoic acid
Synonyms 6(2),9(2)-13-KODE 13-KODE, 13-ox0-ODE
CAS Number 1802047-22-8[1] 54739-30-9

Molecular Formula

C1sH3003[1]

C1sH3003][2]

Molecular Weight 294.43 g/mol [1] 294.4 g/mol [2]

Purity Typically >98%[1] Typically =98%

Storage Freezer (-20°C or -80°C)[1] Freezer (-20°C or -80°C)
Supplied As In solution (e.g., ethanol)[1] in solution (e.g., ethanol) or as

a solid

Select Suppliers

Larodan[1],
MedchemExpress[3]

Cayman Chemical, Larodan,
BIORLAB, CymitQuimica,
BioCrick

Synthesis and Biosynthesis

The disparity in commercial availability may be linked to the complexities of chemical synthesis.

The synthesis of a related compound, 13-0x0-(Z)-9-octadecenoic acid, has been achieved via

a Z-selective Wittig reaction, though with low yields.[4] This suggests that the stereospecific

synthesis of the 6(2),9(Z) isomer may present significant challenges.

In biological systems, the 13-0x0-9(Z),11(E) isomer is a downstream metabolite of linoleic acid.

Linoleic acid is first converted to 13-hydroxyoctadecadienoic acid (13-HODE) by lipoxygenase
enzymes.[5] Subsequently, 13-HODE is oxidized to 13-0x0-9(Z),11(E)-octadecadienoic acid.[5]
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Linoleic Acid Lipoxygenase 13-Hydroxyoctadecadienoic Acid (13-HODED%ES-OXO-9(Z),11(E)-octadecadienoic Acia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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